molecular formula C15H10ClNO3 B6405394 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% CAS No. 1261905-70-7

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%

Cat. No. B6405394
CAS RN: 1261905-70-7
M. Wt: 287.70 g/mol
InChI Key: HAAWAVWQVPSETH-UHFFFAOYSA-N
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Description

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% (abbreviated as CMPB) is a synthetic compound used in various scientific research applications. It is a phenolic amide derivative that is widely used as a reagent in organic synthesis, and has been found to have various biochemical and physiological effects.

Scientific Research Applications

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has been used in various scientific research applications, such as in the synthesis of biologically active compounds and in the study of enzyme inhibition. It has also been used as a reagent in organic synthesis, as a starting material for the synthesis of pharmaceuticals, and as a catalyst in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed that 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% acts as a reversible inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX leads to the suppression of inflammation and pain.
Biochemical and Physiological Effects
3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has been found to have various biochemical and physiological effects. It has been found to reduce inflammation and pain, and to inhibit the growth of certain types of cancer cells. It has also been found to reduce the levels of certain hormones and enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the regulation of inflammation and pain.

Advantages and Limitations for Lab Experiments

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% has several advantages for use in lab experiments. It is a relatively inexpensive reagent and is easy to synthesize. It is also relatively stable and has a long shelf life. However, there are some limitations to its use in lab experiments. It is a relatively toxic compound, and its use in lab experiments should be done with caution. In addition, its effects on certain biochemical and physiological processes are not yet fully understood.

Future Directions

There are several potential future directions for the use of 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% in scientific research. One potential direction is to further explore its potential use as a therapeutic agent for the treatment of inflammation and pain. Additionally, further research could be done to explore its effects on other biochemical and physiological processes, such as its effects on the regulation of hormones and enzymes. Additionally, further research could be done to explore its potential use as a reagent in the synthesis of pharmaceuticals and polymers. Finally, further research could be done to explore its potential use as a catalyst in the synthesis of biologically active compounds.

Synthesis Methods

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95% is synthesized through a reaction between 4-chloro-3-cyanophenol and 2-methoxybenzoic acid, which is performed in a two-step reaction. The first step involves the reaction of 4-chloro-3-cyanophenol with a base, such as potassium hydroxide, to form an intermediate product. The second step involves the reaction of the intermediate product with 2-methoxybenzoic acid, in the presence of an acid such as hydrochloric acid, to form 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%. This reaction is typically carried out at a temperature of 60-70°C.

properties

IUPAC Name

3-(4-chloro-3-cyanophenyl)-2-methoxybenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10ClNO3/c1-20-14-11(3-2-4-12(14)15(18)19)9-5-6-13(16)10(7-9)8-17/h2-7H,1H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HAAWAVWQVPSETH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)Cl)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30690776
Record name 4'-Chloro-3'-cyano-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30690776
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

287.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261905-70-7
Record name 4'-Chloro-3'-cyano-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30690776
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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